molecular formula C6H11BrClN3 B3217779 (4-Bromo-1-ethyl-1H-pyrazol-5-yl)methanamine hydrochloride CAS No. 1184989-52-3

(4-Bromo-1-ethyl-1H-pyrazol-5-yl)methanamine hydrochloride

Cat. No. B3217779
CAS RN: 1184989-52-3
M. Wt: 240.53
InChI Key: IUHSBZSBPREQFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(4-Bromo-1-ethyl-1H-pyrazol-5-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C6H11BrClN3 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals . The product is sold in solid form .


Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string CCn1ncc(Br)c1CN . The compound has an average mass of 240.529 Da and a monoisotopic mass of 238.982483 Da .


Physical And Chemical Properties Analysis

“this compound” is a solid compound . It has a molecular formula of C6H11BrClN3 and a molecular weight of 240.53 .

Scientific Research Applications

Synthesis and Bioevaluation of Pyrazole Derivatives

Pyrazoles are a class of heterocyclic compounds with significant agrochemical and pharmaceutical activities. They serve as core structures in various compounds demonstrating a wide range of biological activities. Innovative developments in synthetic strategies and biological activities of pyrazole derivatives have been highlighted, including their roles in antimicrobial, antifungal, antiviral, and antioxidant applications. Such derivatives are synthesized using methods like microwave-assisted synthesis in ethanol or methanol/acetic acid mixtures, suggesting a potential pathway for synthesizing and evaluating (4-Bromo-1-ethyl-1H-pyrazol-5-yl)methanamine hydrochloride analogs (Sheetal et al., 2018).

Chemical Inhibitors and Cytochrome P450 Isoforms

Pyrazole derivatives play a critical role in deciphering the involvement of specific Cytochrome P450 (CYP) isoforms in drug metabolism, which is crucial for predicting drug-drug interactions. The selectivity of such inhibitors, including pyrazole compounds, is fundamental in assessing the contribution of various CYP isoforms to the total metabolism of drugs. This aspect underscores the importance of pyrazole derivatives, including potentially this compound, in the development of selective chemical inhibitors for pharmacokinetic studies (S. C. Khojasteh et al., 2011).

Therapeutic Applications of Pyrazolines

Pyrazoline derivatives exhibit a broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer activities. The versatility of these compounds in drug design and discovery highlights the potential of this compound and its derivatives in therapeutic applications. The detailed exploration of pyrazoline derivatives in recent therapeutic patent literature underscores their importance in the pharmaceutical field, reflecting ongoing research and development efforts (M. Shaaban et al., 2012).

Safety and Hazards

Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product . The buyer assumes responsibility to confirm product identity and/or purity .

properties

IUPAC Name

(4-bromo-2-ethylpyrazol-3-yl)methanamine;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10BrN3.ClH/c1-2-10-6(3-8)5(7)4-9-10;/h4H,2-3,8H2,1H3;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IUHSBZSBPREQFZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=C(C=N1)Br)CN.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H11BrClN3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

240.53 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(4-Bromo-1-ethyl-1H-pyrazol-5-yl)methanamine hydrochloride
Reactant of Route 2
Reactant of Route 2
(4-Bromo-1-ethyl-1H-pyrazol-5-yl)methanamine hydrochloride
Reactant of Route 3
(4-Bromo-1-ethyl-1H-pyrazol-5-yl)methanamine hydrochloride
Reactant of Route 4
Reactant of Route 4
(4-Bromo-1-ethyl-1H-pyrazol-5-yl)methanamine hydrochloride
Reactant of Route 5
(4-Bromo-1-ethyl-1H-pyrazol-5-yl)methanamine hydrochloride
Reactant of Route 6
(4-Bromo-1-ethyl-1H-pyrazol-5-yl)methanamine hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.